Cas no 2228937-18-4 (2-(2-methoxy-4-nitrophenyl)propanal)

• Product Name: 2-(2-methoxy-4-nitrophenyl)propanal
• CAS No: 2228937-18-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6202557
• PubChem ID: 134639631
• Update Time: 2025-05-22

2-(2-methoxy-4-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-nitrophenyl)propanal
• EN300-1759574
• 2228937-18-4

• Inchi： 1S/C10H11NO4/c1-7(6-12)9-4-3-8(11(13)14)5-10(9)15-2/h3-7H,1-2H3
• InChI Key： XWHMMWYHPYRMLE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C=O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(2-methoxy-4-nitrophenyl)propanal

Comprehensive Overview of 2-(2-methoxy-4-nitrophenyl)propanal (CAS No. 2228937-18-4)

2-(2-methoxy-4-nitrophenyl)propanal is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring a methoxy group and a nitrophenyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "CAS No. 2228937-18-4" to identify its properties, synthesis methods, and potential uses. This compound has garnered attention due to its role in developing novel therapeutic agents and advanced materials.

The growing interest in 2-(2-methoxy-4-nitrophenyl)propanal aligns with broader trends in sustainable chemistry and green synthesis. Many users inquire about "eco-friendly synthesis of nitrophenyl derivatives" or "applications of methoxy-substituted aldehydes," reflecting the demand for environmentally benign processes. This compound's versatility allows it to serve as a precursor in reactions such as condensation, reduction, and cyclization, which are critical for producing high-value chemicals.

From an analytical perspective, 2-(2-methoxy-4-nitrophenyl)propanal exhibits distinct spectroscopic characteristics, including UV-Vis absorption peaks attributable to its nitro and aldehyde functional groups. Laboratories often employ techniques like HPLC and NMR to quantify and characterize this compound, addressing common queries such as "how to purify 2-(2-methoxy-4-nitrophenyl)propanal" or "stability under various conditions." Its stability in organic solvents like DMSO and ethanol further enhances its utility in industrial settings.

In the context of drug discovery, 2-(2-methoxy-4-nitrophenyl)propanal is explored for its potential bioactivity. Searches for "nitrophenyl compounds in medicinal chemistry" highlight its relevance in designing enzyme inhibitors or antimicrobial agents. The compound's propanal backbone also facilitates derivatization, enabling researchers to tailor its properties for specific biological targets. Recent studies have investigated its role in modulating cellular pathways, though further clinical validation is needed.

The commercial availability of CAS No. 2228937-18-4 through chemical suppliers has streamlined its adoption in R&D. Frequently asked questions include "where to buy 2-(2-methoxy-4-nitrophenyl)propanal" and "technical specifications for lab use." Suppliers typically provide data sheets detailing purity (≥95%), storage recommendations (2–8°C), and safety protocols, ensuring compliance with laboratory standards. Its pricing and scalability remain topics of interest for large-scale applications.

Emerging trends in computational chemistry have also spotlighted 2-(2-methoxy-4-nitrophenyl)propanal. Molecular docking simulations predict its interactions with proteins, addressing queries like "in silico studies of nitrophenyl aldehydes." Such insights accelerate the compound's integration into virtual screening pipelines, reducing experimental costs. Additionally, its physicochemical properties—logP, polar surface area—are frequently analyzed to assess drug-likeness, aligning with the industry's focus on rational drug design.

In material science, the methoxy and nitro groups in 2-(2-methoxy-4-nitrophenyl)propanal contribute to its electronic properties, making it a candidate for organic semiconductors or sensors. Searches for "nitroaromatics in optoelectronics" underscore this niche application. Researchers are optimizing its thin-film deposition and charge transport characteristics, leveraging its structural modularity for next-generation devices.

To summarize, 2-(2-methoxy-4-nitrophenyl)propanal (CAS No. 2228937-18-4) is a multifaceted compound bridging pharmaceuticals, materials, and green chemistry. Its keyword-rich profile—from "synthetic routes" to "bioactivity assays"—reflects its interdisciplinary appeal. As innovation drives demand for tailored chemicals, this compound will likely remain a focal point in both academic and industrial research.